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Compound of Interest

Compound Name: Fluorescent Brightener 134

Cat. No.: B082286

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fluorescent Brightener 134 is a fluorescent whitening agent used as an optical brightener in
various industries, including textiles and paper manufacturing.[1] In a research context, it
serves as a standard for quantitative analysis and quality control in biochemical experiments.[2]
[3] Its utility as a fluorescent dye also presents potential applications in cellular imaging and
other biological assays.[4] Proper preparation of a stock solution is the first critical step for its
use in experimental settings, ensuring accurate and reproducible results. This document
provides a detailed protocol for the preparation, storage, and handling of a stock solution of
Fluorescent Brightener 134.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Fluorescent Brightener 134 is
presented in Table 1. This information is crucial for calculating the required mass for a desired
molar concentration and for understanding the compound's general characteristics.
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Property Value Reference
Molecular Formula C34H28N10Naz20sS:2 [51[6]
Molecular Weight 814.76 g/mol [2][5][6]
Appearance Slight yellowish solid powder [7]

CAS Number 3426-43-5 [11[2][7]
Maximum Absorption 348-350 nm [7]

Purity Not available [5]

Table 1: Chemical and physical properties of Fluorescent Brightener 134.

Experimental Protocol: Preparation of a 40 mg/mL

Stock Solution in DMSO

This protocol outlines the steps to prepare a high-concentration stock solution of Fluorescent

Brightener 134 in dimethyl sulfoxide (DMSO).

3.1. Materials

Fluorescent Brightener 134 powder

Microcentrifuge tubes or amber glass vials

Vortex mixer

Calibrated analytical balance

Pipettes and sterile pipette tips

3.2. Procedure

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSQO)

o Preparation: Before starting, ensure that the work area is clean, and appropriate personal

protective equipment (PPE), including gloves, a lab coat, and safety glasses, is worn.
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Weighing: Carefully weigh the desired amount of Fluorescent Brightener 134 powder using
an analytical balance. For example, to prepare 1 mL of a 40 mg/mL stock solution, weigh out
40 mg of the powder.

Solubilization: Add the weighed powder to a suitable container (e.g., a 1.5 mL
microcentrifuge tube or an amber vial). Add the corresponding volume of DMSO. For a 40
mg/mL solution, add 1 mL of DMSO to the 40 mg of powder.

Dissolution: Tightly cap the container and vortex thoroughly until the powder is completely
dissolved. Gentle warming in a water bath (not exceeding 37°C) may aid in dissolution if
necessary. Visually inspect the solution to ensure there are no undissolved particles.

Storage: Once fully dissolved, the stock solution should be stored at -80°C for long-term
storage, protected from light.[2] For short-term use, aliquots can be stored at 2-8°C. Avoid
repeated freeze-thaw cycles.

3.3. Safety Precautions

Fluorescent Brightener 134 may cause skin and serious eye irritation.[5] It may also cause
respiratory irritation.[5]

Handle the compound in a well-ventilated area or a chemical fume hood.[5]

Avoid inhalation of the dust.[5]

In case of contact with skin or eyes, rinse immediately and thoroughly with water.[5]

Dispose of waste according to institutional and local regulations.[5]

Experimental Workflow

The following diagram illustrates the workflow for the preparation of the Fluorescent

Brightener 134 stock solution.
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Figure 1: Workflow for Stock Solution Preparation.

Considerations for Alternative Solvents and
Formulations
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While DMSO is a common solvent for creating high-concentration stock solutions, the specific
experimental application may require a different solvent system. The solubility of Fluorescent
Brightener 134 in other common laboratory solvents like water, ethanol, or PBS has not been
widely reported. If an alternative solvent is needed, a solubility test is recommended.

For in vivo studies, a more complex vehicle may be required to ensure biocompatibility. One
suggested formulation involves a co-solvent system of DMSO, PEG300, Tween 80, and a
saline or PBS solution.[2] The preparation for such a formulation involves first creating a
concentrated stock in DMSO, followed by a stepwise dilution with the other components.[2]

Conclusion

The protocol described provides a reliable method for preparing a concentrated stock solution
of Fluorescent Brightener 134. Adherence to these guidelines for preparation, storage, and
handling will contribute to the consistency and reproducibility of experimental outcomes.
Researchers should always consult the safety data sheet (SDS) for the specific product being
used for comprehensive safety information.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Fluorescent Brightener 134 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082286#how-to-prepare-a-stock-solution-of-
fluorescent-brightener-134]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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